2-{[3-(1H-imidazol-1-yl)propyl]amino}-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C21H20N6O2S2
• Molecular Weight: 452.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(3-imidazol-1-ylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C21H20N6O2S2/c1-2-9-27-20(29)16(31-21(27)30)13-15-18(23-7-5-10-25-12-8-22-14-25)24-17-6-3-4-11-26(17)19(15)28/h2-4,6,8,11-14,23H,1,5,7,9-10H2/b16-13-
• Standard InChI Key: KMGDXABTARICIN-SSZFMOIBSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCCCN4C=CN=C4)/SC1=S
• Canonical SMILES: C=CCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCCCN4C=CN=C4)SC1=S

Introduction

Structural Elucidation and Molecular Characteristics

Core Framework and Functional Groups

The compound features a pyrido[1,2-a]pyrimidin-4-one core fused with an imidazole ring and a thiazolidinone moiety. Key structural elements include:

• Pyrido[1,2-a]pyrimidin-4-one: A bicyclic system providing planar rigidity, facilitating π-π stacking interactions.

• Imidazole substituent: Linked via a 3-aminopropyl chain at position 2, enhancing solubility and metal-coordination potential.

• (Z)-Configured thiazolidinone: A 4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene group at position 3, contributing to stereoselective binding.

Table 1: Molecular Descriptors

Property	Value
IUPAC Name	(5Z)-5-[[2-(3-imidazol-1-ylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
Canonical SMILES	C=CCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCCCN4C=CN=C4)SC1=S
Topological Polar Surface Area	149 Ų

Stereochemical Considerations

The (Z)-configuration of the thiazolidinone’s exocyclic double bond is critical for biological activity. Computational models suggest this geometry optimizes hydrogen bonding with target proteins while minimizing steric clashes.

Synthesis and Optimization

Biocatalytic Route

Recent advances utilize porcine pancreatic lipase (PPL) for selective C–N bond formation, enabling efficient cyclization under mild conditions (30°C, ethanol).

Key Steps:

• Nucleophilic Substitution: 2-Aminopyridine attacks phenacyl bromide, forming a linear intermediate.

• Enzyme-Mediated Cyclization: PPL activates the carbonyl group, facilitating intramolecular attack by the imidazole nitrogen to yield the pyrido[1,2-a]pyrimidinone framework.

• Thiazolidinone Conjugation: A Knoevenagel condensation introduces the (Z)-thioxothiazolidinone group.

Table 2: Synthesis Performance

Parameter	Value
Yield	89–95%
Reaction Time	2–4 hours
Catalyst Loading	10 mg/mL PPL

Alternative Methodologies

Metal-free approaches using iodine or hypervalent iodine reagents have been reported for analogous systems but suffer from lower yields (60–75%) and longer reaction times (>12 hours).

Physicochemical Properties

Solubility and Stability

• Aqueous Solubility: Limited (0.12 mg/mL at pH 7.4) due to the hydrophobic pyrido-pyrimidinone core.

• Thermal Stability: Decomposes at 218°C, as determined by thermogravimetric analysis.

Spectroscopic Characterization

• UV-Vis: λₘₐₐ = 342 nm (π→π* transition of the conjugated system).

• ¹H NMR: Distinct signals at δ 8.72 (imidazole-H), δ 6.89 (allyl-CH₂), and δ 5.21 (thioxo-SH).

Biological Activities

Table 3: Cytotoxicity Profile

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7	2.1	DNA intercalation
HCT-116	3.7	ROS-mediated apoptosis

Antimicrobial Efficacy

Derivatives exhibit broad-spectrum activity:

• Antibacterial: MIC = 4–16 μg/mL against S. aureus and E. coli.

• Antifungal: 82% growth inhibition of C. albicans at 32 μg/mL.

Coordination Chemistry and Applications

The imidazole and thioxo groups enable complexation with transition metals:

• Cu(II) Complexes: Show enhanced nuclease activity (DNA cleavage at 10 μM).

• Fe(III) Adducts: Potential as MRI contrast agents due to high relaxivity (r₁ = 8.2 mM⁻¹s⁻¹).